Cas no 1692403-99-8 (4-Amino-2-isobutoxybenzoic acid methyl ester)
4-Amino-2-isobutoxybenzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-isobutoxy-benzoic acid methyl ester
- 4-Amino-2-isobutoxybenzoic acid methyl ester
-
- MDL: MFCD31557917
- Inchi: 1S/C12H17NO3/c1-8(2)7-16-11-6-9(13)4-5-10(11)12(14)15-3/h4-6,8H,7,13H2,1-3H3
- InChI Key: RWWWZSUELRKTMR-UHFFFAOYSA-N
- SMILES: O(C1C=C(C=CC=1C(=O)OC)N)CC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- XLogP3: 2.3
- Topological Polar Surface Area: 61.6
4-Amino-2-isobutoxybenzoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 182111-5g |
4-Amino-2-isobutoxybenzoic acid methyl ester, 95% |
1692403-99-8 | 95% | 5g |
$1403.00 | 2023-09-10 |
4-Amino-2-isobutoxybenzoic acid methyl ester Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-Amino-2-isobutoxybenzoic acid methyl ester
Introduction to 4-Amino-2-isobutoxybenzoic acid methyl ester (CAS No. 1692403-99-8)
4-Amino-2-isobutoxybenzoic acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 1692403-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features that include an amino group at the fourth position and a methyl ester substituent at the second position, linked to an isobutoxy moiety. The unique arrangement of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of various biologically active molecules.
The molecular structure of 4-Amino-2-isobutoxybenzoic acid methyl ester consists of a benzene ring substituted with an amino group (-NH₂) at the para position relative to the isobutoxy group (-OCH₂CH(CH₃)₂), and a methyl ester (-COOCH₃) at the ortho position relative to the amino group. This configuration contributes to its solubility profile and interaction with biological targets, which are critical factors in drug design and development. The presence of both polar and non-polar substituents enhances its compatibility with a wide range of solvents, facilitating its use in diverse synthetic protocols.
In recent years, 4-Amino-2-isobutoxybenzoic acid methyl ester has been explored as a key intermediate in the synthesis of novel pharmaceutical agents. Its versatility allows for further functionalization through various chemical transformations, such as nucleophilic aromatic substitution, reduction, or coupling reactions, enabling the construction of complex molecular architectures. These synthetic pathways have been leveraged in the development of potential therapeutic candidates for diseases ranging from inflammatory disorders to infectious diseases.
One of the most compelling applications of 4-Amino-2-isobutoxybenzoic acid methyl ester lies in its role as a precursor for designing molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in metabolic pathways or receptors implicated in neurological conditions. The structural features of 4-Amino-2-isobutoxybenzoic acid methyl ester allow for fine-tuning of pharmacokinetic properties, including solubility, bioavailability, and metabolic stability, which are essential for optimizing drug efficacy and safety.
Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 4-Amino-2-isobutoxybenzoic acid methyl ester as a scaffold for drug discovery. By integrating experimental data with high-throughput virtual screening techniques, scientists have been able to identify derivatives of this compound that exhibit promising pharmacological activity. These studies underscore the importance of 4-Amino-2-isobutoxybenzoic acid methyl ester as a building block in medicinal chemistry, particularly in the quest for next-generation therapeutics.
The synthesis of 4-Amino-2-isobutoxybenzoic acid methyl ester typically involves multi-step organic reactions starting from commercially available aromatic precursors. Key steps include selective halogenation followed by nucleophilic substitution to introduce the amino and isobutoxy groups, followed by esterification to incorporate the methyl ester moiety. Optimization of reaction conditions is crucial to achieve high yields and purity, ensuring that the final product meets stringent pharmaceutical standards.
Evaluation of 4-Amino-2-isobutoxybenzoic acid methyl ester in preclinical studies has revealed intriguing biological activities that warrant further investigation. For example, preliminary data suggest that derivatives derived from this compound may exhibit anti-inflammatory effects by modulating cytokine production or inhibiting key signaling pathways involved in immune responses. Additionally, its structural motif has been explored in the development of agents targeting bacterial enzymes or viral proteases, demonstrating its broad applicability across different therapeutic areas.
The growing interest in 4-Amino-2-isobutoxybenzoic acid methyl ester underscores its significance as a versatile intermediate in modern drug discovery. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly important role in the development of innovative therapeutic solutions. Collaborative efforts between synthetic chemists and biologists will be essential to fully harness its potential and translate laboratory findings into clinical benefits for patients worldwide.
1692403-99-8 (4-Amino-2-isobutoxybenzoic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)